Cas no 1221820-83-2 ((1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane)
1221820-83-2 structure
Product Name:(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
CAS No:1221820-83-2
MF:C7H10F3N
MW:165.156212329865
CID:5098308
PubChem ID:47003451
Update Time:2023-11-24
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Chemical and Physical Properties
Names and Identifiers
-
- Rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
- (1R,6R,7R)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
- (1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
-
- Inchi： 1S/C7H10F3N/c8-7(9,10)5-4-2-1-3-11-6(4)5/h4-6,11H,1-3H2/t4-,5-,6-/m1/s1
- InChI Key： CEPLETWJBJZUIU-HSUXUTPPSA-N
- SMILES： FC([C@H]1[C@H]2[C@@H]1CCCN2)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 166
- XLogP3: 1.8
- Topological Polar Surface Area: 12
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144905-1.0g |
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane |
1221820-83-2 | 1.0g |
$0.0 | 2023-07-09 | ||
| Enamine | EN300-144905-1000mg |
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane |
1221820-83-2 | 1000mg |
$0.0 | 2023-09-29 |
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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